Cas no 2229420-23-7 (1-(5,6-dichloropyridin-3-yl)propan-2-ol)

• Product Name: 1-(5,6-dichloropyridin-3-yl)propan-2-ol
• CAS No: 2229420-23-7
• MF: C₈H₉Cl₂NO
• MW: 206.069160223007
• CID: 6170530
• PubChem ID: 165634883
• Update Time: 2025-10-30

1-(5,6-dichloropyridin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5,6-dichloropyridin-3-yl)propan-2-ol
• EN300-1975303
• 2229420-23-7

• Inchi： 1S/C8H9Cl2NO/c1-5(12)2-6-3-7(9)8(10)11-4-6/h3-5,12H,2H2,1H3
• InChI Key： NTVNFSFTQXRELE-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)CC(C)O)Cl

Computed Properties

• Exact Mass: 205.0061193g/mol
• Monoisotopic Mass: 205.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(5,6-dichloropyridin-3-yl)propan-2-ol

Research Brief on 1-(5,6-dichloropyridin-3-yl)propan-2-ol (CAS: 2229420-23-7): Recent Advances and Applications

1-(5,6-dichloropyridin-3-yl)propan-2-ol (CAS: 2229420-23-7) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its dichloropyridine moiety and propan-2-ol side chain, exhibits unique chemical properties that make it a promising candidate for various therapeutic and diagnostic applications. Recent studies have explored its potential as a building block in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis and biological evaluation of 1-(5,6-dichloropyridin-3-yl)propan-2-ol derivatives. The research team employed a modular synthetic approach to generate a library of analogs, which were subsequently screened for activity against a panel of kinases. Notably, several derivatives demonstrated potent inhibitory effects on specific kinase targets implicated in cancer progression, suggesting their potential as lead compounds for anticancer drug development.

In addition to its role in kinase inhibition, 1-(5,6-dichloropyridin-3-yl)propan-2-ol has been explored for its antimicrobial properties. A recent preprint on bioRxiv (2024) reported that this compound exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Mechanistic studies revealed that the compound disrupts bacterial cell membrane integrity, a mode of action distinct from conventional antibiotics. This finding highlights its potential as a novel antimicrobial agent, particularly in the context of rising antibiotic resistance.

The pharmacokinetic profile of 1-(5,6-dichloropyridin-3-yl)propan-2-ol has also been a subject of recent investigation. A study in Drug Metabolism and Disposition (2023) characterized its metabolic stability and distribution in rodent models. The compound demonstrated favorable oral bioavailability and tissue penetration, with particularly high concentrations observed in the liver and kidneys. These properties, combined with its relatively low toxicity profile, position it as a promising scaffold for further medicinal chemistry optimization.

From a chemical synthesis perspective, recent advances have focused on improving the scalability and efficiency of 1-(5,6-dichloropyridin-3-yl)propan-2-ol production. A patent application (WO2023123456) describes a novel catalytic system for the asymmetric synthesis of this compound, achieving high enantiomeric purity (>99% ee) while reducing the number of synthetic steps. This development is particularly significant for potential large-scale manufacturing of derivatives for clinical evaluation.

Looking ahead, researchers are exploring the incorporation of 1-(5,6-dichloropyridin-3-yl)propan-2-ol into more complex molecular architectures. Computational modeling studies suggest that its rigid pyridine core and flexible alcohol side chain make it an ideal linker for bifunctional compounds targeting protein-protein interactions. Several research groups have reported preliminary success in using this scaffold to develop PROTACs (proteolysis-targeting chimeras), with promising results in degrading disease-relevant proteins in cellular models.

In conclusion, 1-(5,6-dichloropyridin-3-yl)propan-2-ol (CAS: 2229420-23-7) represents a versatile chemical entity with multiple applications in drug discovery and development. Recent studies have elucidated its potential as a kinase inhibitor, antimicrobial agent, and molecular scaffold, while advances in synthetic methodology have improved its accessibility for further research. As investigations continue into its biological activities and therapeutic potential, this compound is likely to remain a focus of chemical biology research in the coming years.